rac Androst-16-en-2,2,5,6,6-d5-3-ol
Description
rac Androst-16-en-2,2,5,6,6-d5-3-ol is a deuterated derivative of the steroid androst-16-en-3-ol. The compound features five deuterium atoms at positions 2,2,5,6,6, which may influence its metabolic stability, pharmacokinetics, and receptor-binding properties compared to non-deuterated analogs. Structurally, it belongs to the 16-androstene family, characterized by an unsaturated bond at position 16 and a hydroxyl group at position 2. Its racemic (rac) designation indicates an equimolar mixture of stereoisomers at the 3-position, which may affect its biological activity .
Properties
Molecular Formula |
C₁₉H₂₅D₅O |
|---|---|
Molecular Weight |
279.47 |
Synonyms |
(3β,5α)-Androst-16-en-3-ol-d5; 5α-Androst-16-en-3β-ol-d5; 3β-Hydroxy-5α-androst-16-ene-d5; JNF 55-d5; NSC 65888-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Androstenol (5α-androst-16-en-3α-ol)
Structural Similarities :
Key Differences :
- Stereochemistry: Androstenol has a defined 3α-hydroxyl configuration, whereas the rac designation in the target compound implies a mix of 3α and 3β isomers.
- Deuteration: The deuterated positions in rac Androst-16-en-2,2,5,6,6-d5-3-ol may reduce metabolic degradation compared to non-deuterated androstenol.
- Biological Activity: Androstenol acts as a potent GABAA receptor modulator (EC50 = 0.4 µM in cerebellar granule cells) and shows anxiolytic, antidepressant, and anticonvulsant effects in mice . The rac mixture’s activity profile may differ due to the presence of inactive 3β-epimers (as seen in androstenol’s 3β-epimer, which lacks GABAA activity) .
Androst-5-en-3-one
Structural Similarities :
- Shared steroid backbone.
Key Differences :
- Functional Groups : Androst-5-en-3-one has a ketone group at position 3 instead of a hydroxyl group.
- Biological Role : Androst-5-en-3-one is a precursor in steroid hormone synthesis, whereas rac Androst-16-en-2,2,5,6,6-d5-3-ol is associated with pheromonal and neurosteroid activities .
- Molecular Weight : Androst-5-en-3-one (272.43 g/mol) is lighter than the deuterated analog (277.46 g/mol, estimated) due to deuterium substitution .
Data Table: Comparative Analysis
Research Findings and Implications
- Deuteration Effects : The deuterium atoms in rac Androst-16-en-2,2,5,6,6-d5-3-ol likely slow metabolic breakdown, a strategy used to improve drug half-life (as seen in other deuterated compounds like rac Benzodioxole-5-butanamine-d3 ). However, direct evidence for this compound’s metabolic profile is lacking in the provided data.
- Stereochemical Impact: The rac mixture’s activity may be attenuated compared to pure 3α-hydroxy analogs, as demonstrated by the inactivity of androstenol’s 3β-epimer .
- Structural Similarity vs. Activity : While structural similarity (e.g., shared 16-androstene backbone) suggests overlapping biological targets, functional group alterations (hydroxyl vs. ketone) and stereochemistry critically determine receptor specificity and potency .
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